molecular formula C11H8N4O5 B3861988 N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide

Cat. No. B3861988
M. Wt: 276.20 g/mol
InChI Key: CEZRSDPJNYMTPA-UHFFFAOYSA-N
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Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide, also known as DPBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPBA is a heterocyclic compound that contains a pyrimidine ring and a benzene ring, making it a valuable building block for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide is not fully understood. However, it has been proposed that N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide exhibits its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been shown to exhibit antitumor and anti-inflammatory activities in various in vitro and in vivo models. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been shown to exhibit antioxidant activity and to protect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide is its ease of synthesis, which allows for the production of large quantities of the compound. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide is also a versatile building block that can be used for the synthesis of other compounds with potential applications in various fields.
One limitation of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide is its low solubility in water, which can make it difficult to work with in aqueous solutions. However, this limitation can be overcome by using organic solvents or by modifying the structure of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide to increase its solubility.

Future Directions

There are several future directions for the research on N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide. One area of interest is the development of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide-based compounds with improved antitumor and anti-inflammatory activities. Another area of interest is the synthesis of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide-based materials with potential applications in gas storage, separation, and catalysis. Additionally, the development of new analytical methods using N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide as a fluorescent probe or chiral selector is an area of ongoing research.

Scientific Research Applications

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been shown to exhibit antitumor and anti-inflammatory activities. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been used as a building block for the synthesis of other compounds with potential therapeutic applications.
In material science, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been used as a precursor for the synthesis of metal-organic frameworks (MOFs), which are porous materials that have potential applications in gas storage, separation, and catalysis. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been used as a ligand in the synthesis of coordination polymers, which are materials with potential applications in electronic devices and sensors.
In analytical chemistry, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has been used as a fluorescent probe for the detection of metal ions. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-nitrobenzamide has also been used as a chiral selector in high-performance liquid chromatography (HPLC) for the separation of enantiomers.

properties

IUPAC Name

N-(2,4-dioxo-1H-pyrimidin-5-yl)-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8N4O5/c16-9(6-1-3-7(4-2-6)15(19)20)13-8-5-12-11(18)14-10(8)17/h1-5H,(H,13,16)(H2,12,14,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEZRSDPJNYMTPA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)NC2=CNC(=O)NC2=O)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8N4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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